Cas no 1245830-98-1 (2,5-Dichloro-4-(methylthio)pyrimidine)

• Product Name: 2,5-Dichloro-4-(methylthio)pyrimidine
• CAS No: 1245830-98-1
• MF: C₅H₄Cl₂N₂S
• MW: 195.069657325745
• CID: 2112433
• PubChem ID: 58200927
• Update Time: 2024-11-06

2,5-Dichloro-4-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-(methylthio)Pyrimidine
• 2,5-dichloro-4-methylsulphanyl-pyrimidine
• KVNQTSPPLQWYSO-UHFFFAOYSA-N
• SCHEMBL3723468
• 2,5-dichloro-4-(methylsulfanyl)pyrimidine
• DA-27233
• Z1336644165
• 1245830-98-1
• EN300-6498348
• AKOS018189801
• G51333
• 2,5-dichloro-4-methylsulfanylpyrimidine
• 2,5-Dichloro-4-(methylthio)pyrimidine

• Inchi： 1S/C5H4Cl2N2S/c1-10-4-3(6)2-8-5(7)9-4/h2H,1H3
• InChI Key： KVNQTSPPLQWYSO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1SC)Cl

Computed Properties

• Exact Mass: 193.9472247g/mol
• Monoisotopic Mass: 193.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1
• XLogP3: 2.6